Cas no 5296-90-2 (1-Phenylcyclopentylamine Hydrochloride)

• Product Name: 1-Phenylcyclopentylamine Hydrochloride
• CAS No: 5296-90-2
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 3416760
• PubChem ID: 21319637
• Update Time: 2025-04-24

1-Phenylcyclopentylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE
• 5296-90-2
• 1-Phenyl-Cyclopentylamine HCl
• SCHEMBL7307173
• TQP1676
• CHEMBL552802
• 1-phenylcyclopentan-1-amine hydrochloride
• EN300-1072884
• 1-phenylcyclopentylamine hydrochloride
• CS-0231165
• G37510
• 1-phenylcyclopentylaminehydrochloride
• 1-phenylcyclopentan-1-amine;hydrochloride
• MFCD12914020
• AKOS015948142
• 809-269-6
• FAA29690
• 1-Phenylcyclopentanamine hydrochloride
• 1-Phenylcyclopentylamine Hydrochloride

• Inchi： 1S/C11H15N.ClH/c12-11(8-4-5-9-11)10-6-2-1-3-7-10;/h1-3,6-7H,4-5,8-9,12H2;1H
• InChI Key： ODWPTXHRLRYUEW-UHFFFAOYSA-N
• SMILES： Cl.NC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 197.0971272Da
• Monoisotopic Mass: 197.0971272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 142.1±20.9 °C

1-Phenylcyclopentylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Phenylcyclopentylamine Hydrochloride

Comprehensive Guide to CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE (CAS No. 5296-90-2): Properties, Applications, and Market Insights

CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE (CAS No. 5296-90-2) is a specialized organic compound with a unique molecular structure, combining a cyclopentane ring with a phenyl group and an amine functionality. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile properties. The hydrochloride salt form enhances its stability and solubility, making it suitable for various applications. Researchers and industries are increasingly exploring 1-Phenylcyclopentanamine hydrochloride for its potential in drug development and material science.

The chemical structure of CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE features a five-membered cyclopentane ring attached to a phenyl group and an amine group, which is protonated as a hydrochloride salt. This configuration contributes to its distinct physicochemical properties, including moderate water solubility and stability under standard conditions. The compound's molecular weight is approximately 197.69 g/mol, and it typically appears as a white to off-white crystalline powder. These characteristics make Cyclopentanamine hydrochloride derivatives valuable intermediates in synthetic chemistry.

One of the most prominent applications of CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE is in pharmaceutical research. The compound serves as a key building block for the synthesis of various bioactive molecules. Recent studies have investigated its potential as a precursor for central nervous system (CNS) active compounds, aligning with current trends in neurological drug discovery. The pharmaceutical industry's growing focus on neuroactive compound development has increased demand for specialized intermediates like 1-Phenylcyclopentanamine HCl.

In material science, CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE has shown promise as a component in advanced polymer systems. Its unique structure allows for modification of polymer properties, particularly in creating materials with specific thermal and mechanical characteristics. This application aligns with the increasing global demand for high-performance specialty chemicals in electronics, automotive, and aerospace industries. Researchers are particularly interested in how cyclopentylamine derivatives can enhance material properties while maintaining environmental sustainability.

The synthesis and handling of CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE require specialized knowledge in organic chemistry. Standard synthetic routes often involve the reaction of cyclopentanone with phenylmagnesium bromide, followed by reductive amination and hydrochloride salt formation. These processes must be carefully controlled to ensure high purity and yield, as impurities can significantly affect the compound's performance in downstream applications. Current research focuses on developing more efficient and green chemistry approaches for producing phenyl-substituted cyclopentanamines.

Market analysis indicates steady growth in demand for CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE, particularly from the pharmaceutical and specialty chemical sectors. The compound's niche applications in drug discovery pipelines and advanced material development contribute to its market value. Suppliers and manufacturers are responding to this demand by improving production scalability while maintaining strict quality control standards. Recent market trends show increased interest in custom chemical synthesis services for compounds like 1-Phenylcyclopentanamine hydrochloride.

Quality control is paramount when working with CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These quality assurance measures are particularly important for pharmaceutical applications, where stringent regulatory requirements must be met. The compound typically has a purity specification of ≥98%, with some specialized grades available for research purposes. Proper storage conditions (cool, dry environment in tightly sealed containers) are essential to maintain the stability of this amine hydrochloride compound.

Recent scientific literature highlights several innovative applications of CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE derivatives. In medicinal chemistry, researchers have explored its use as a scaffold for developing novel enzyme inhibitors and receptor modulators. The compound's rigid cyclopentane structure provides interesting conformational constraints that can enhance binding specificity in drug candidates. These developments align with current pharmaceutical industry priorities for targeted therapeutic agents with improved efficacy and safety profiles.

From a regulatory perspective, CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, users should always consult local regulations and implement appropriate safety measures when handling the compound. Standard laboratory precautions including proper ventilation, personal protective equipment, and chemical hygiene practices are recommended. The growing emphasis on responsible chemical management in research and industry underscores the importance of these safety protocols.

Future research directions for CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE include exploring its potential in asymmetric synthesis and chiral chemistry. The compound's structure offers opportunities for developing stereoselective transformations, which are increasingly important in pharmaceutical manufacturing. Additionally, investigations into its biological activity profile may uncover new therapeutic applications. These research avenues reflect the broader trends in precision chemical synthesis and drug discovery innovation that are shaping the chemical and pharmaceutical industries.

In conclusion, CYCLOPENTANAMINE, 1-PHENYL-, HYDROCHLORIDE (CAS No. 5296-90-2) represents an important specialty chemical with diverse applications in pharmaceutical research and material science. Its unique structural features and versatile chemistry continue to make it valuable for researchers and industrial applications. As scientific understanding of cyclopentylamine derivatives advances and new synthetic methodologies emerge, the potential applications of this compound are likely to expand further, contributing to innovations across multiple scientific disciplines.